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Compound Name: Dinitramine

Cat. No.: B166585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of dinitramine, a pre-emergent

dinitroaniline herbicide, and its application in the control of annual grasses and broadleaf

weeds. This document includes summaries of efficacy data, detailed experimental protocols for

research purposes, and diagrams illustrating its mode of action and experimental workflows.

Introduction
Dinitramine is a selective, soil-incorporated herbicide used for the pre-emergence control of a

variety of annual grasses and broadleaf weeds.[1][2] It has been utilized in various crops,

including soybeans, cotton, sunflowers, and peas.[1][2] As a member of the dinitroaniline class,

its mode of action is the inhibition of microtubule assembly in plant cells.[2] This disruption of

microtubule formation interferes with cell division and elongation, ultimately leading to the

death of susceptible weed seedlings as they germinate. Dinitramine is no longer approved for

use in the United States and the European Union.[1]

Data on Weed Control Efficacy
The following tables summarize the efficacy of dinitramine on various annual grass and

broadleaf weed species based on available studies. It is important to note that the level of

control can be influenced by factors such as application rate, soil type, organic matter content,

incorporation depth, and environmental conditions.
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Table 1: Dinitramine Efficacy on Annual Grasses
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Weed
Species

Common
Name

Applicati
on Rate (
kg/ha )

% Control Crop Soil Type
Additiona
l Notes

Setaria

viridis

Green

Foxtail

Not

specified

Good

control
Rapeseed

Not

specified

Dinitramine

showed the

greatest

activity

among

several

dinitroanilin

e

herbicides

tested.[3]

Avena

fatua
Wild Oats

Not

specified

Good

control
Rapeseed

Not

specified

Successful

control of

wild oats

was

observed.

[3]

Monocotyle

donous

weeds

Various
0.375 -

0.575
Effective Soybean

Not

specified

All tested

treatments

effectively

controlled

monocotyle

donous

weeds.[4]

Echinochlo

a crus-galli

Barnyardgr

ass

Not

specified
Controlled

Not

specified

Listed as a

controlled

weed.[1]

Digitaria

sanguinalis
Crabgrass

Not

specified
Controlled

Not

specified

Listed as a

controlled

weed.[1]

Panicum

dichotomifl

Fall

panicum

Not

specified

Controlled Not

specified

Listed as a

controlled
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orum weed.[1]

Table 2: Dinitramine Efficacy on Broadleaf Weeds

Weed
Species

Common
Name

Applicati
on Rate (
kg/ha )

% Control Crop Soil Type
Additiona
l Notes

Dicotyledo

nous

weeds

Various 0.575 Effective Soybean
Not

specified

Only the

higher

application

rate

provided

control of

broadleaf

weeds.[4]

Amaranthu

s

retroflexus

Pigweed
Not

specified
Controlled

Not

specified

Listed as a

controlled

weed.[1]

Portulaca

oleracea
Purslane

Not

specified
Controlled

Not

specified

Listed as a

controlled

weed.[1]

Chenopodi

um album

Lambsquar

ters

Not

specified
Controlled

Not

specified

Listed as a

controlled

weed.[1]

Solanum

nigrum

Black

nightshade

Not

specified
Controlled

Not

specified

Listed as a

controlled

weed.[1]

Experimental Protocols
The following protocols are generalized methodologies for conducting field trials to evaluate the

efficacy of dinitramine for the control of annual grasses and broadleaf weeds.
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Field Trial Protocol for Dinitramine Efficacy
Objective: To determine the efficacy of dinitramine at various application rates for the control

of target annual grass and broadleaf weeds in a specific crop and to assess crop phytotoxicity.

Materials:

Dinitramine formulation (e.g., emulsifiable concentrate)

Test crop seeds (e.g., soybean, cotton)

Calibrated research plot sprayer

Soil incorporation equipment (e.g., tandem disc, field cultivator)

Plot markers

Data collection tools (e.g., quadrats, weed and crop rating scales, data sheets)

Experimental Design:

Design: Randomized Complete Block Design (RCBD) with a minimum of 3-4 replications.

Plot Size: Minimum of 2 meters by 5 meters to minimize edge effects.

Treatments:

Untreated control (no herbicide)

Weed-free control (maintained by hand weeding)

Dinitramine at a low rate (e.g., 0.375 kg/ha )

Dinitramine at a medium rate (e.g., 0.5 kg/ha )

Dinitramine at a high rate (e.g., 0.75 kg/ha )

Standard commercial herbicide for comparison.
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Procedure:

Site Selection and Preparation:

Select a field with a uniform soil type and a known history of infestation with the target

weed species.

Conduct a soil analysis to determine soil texture, organic matter content, and pH.

Prepare the seedbed according to standard agricultural practices for the test crop.

Herbicide Application:

Calibrate the sprayer to deliver a precise volume of spray solution (e.g., 200 L/ha) at a

constant pressure and speed.

Prepare the herbicide spray solutions for each treatment based on the application rates.

Apply the dinitramine treatments uniformly to the soil surface of the designated plots

before planting the crop.

Soil Incorporation:

Incorporate the herbicide into the soil immediately after application to the desired depth

(e.g., 5-7 cm) using appropriate equipment.[3] Uniform incorporation is critical for efficacy.

Planting:

Plant the crop seeds at the recommended depth and density for the specific crop variety.

Data Collection:

Weed Control Efficacy:

Assess weed control at 14, 28, and 56 days after treatment (DAT).

Use a visual rating scale (0% = no control, 100% = complete control) for each target

weed species.
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Alternatively, conduct weed counts and/or biomass measurements within randomly

placed quadrats in each plot.

Crop Phytotoxicity:

Visually assess crop injury at 7, 14, and 28 DAT using a scale of 0% (no injury) to 100%

(crop death). Note any stunting, chlorosis, or stand reduction.

Crop Yield:

At crop maturity, harvest the center rows of each plot and determine the crop yield.

Data Analysis:

Analyze the weed control, crop injury, and yield data using Analysis of Variance (ANOVA).

Use a mean separation test (e.g., Tukey's HSD) to determine significant differences

between treatment means.
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Click to download full resolution via product page

Caption: Dinitramine's mode of action, inhibiting microtubule formation.

Experimental Workflow for Dinitramine Efficacy Trial
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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